Cas no 1003013-15-7 (1-(cyclopropylmethyl)-3-nitro-1H-pyrazole)
1003013-15-7 structure
Product Name:1-(cyclopropylmethyl)-3-nitro-1H-pyrazole
CAS No:1003013-15-7
MF:C7H9N3O2
MW:167.165261030197
CID:2857098
PubChem ID:25247753
Update Time:2025-04-21
1-(cyclopropylmethyl)-3-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- AKOS005167923
- AKOS015922460
- 1-(cyclopropylmethyl)-3-nitropyrazole
- ATVMIAJOJCXJFJ-UHFFFAOYSA-N
- 1003013-15-7
- CS-0271451
- EN300-231546
- 1-(cyclopropylmethyl)-3-nitro-1H-pyrazole
- SCHEMBL1861628
- 1-(cyclopropylmethyl)-3-nitro-pyrazole
- STK352076
-
- MDL: MFCD09701713
- Inchi: 1S/C7H9N3O2/c11-10(12)7-3-4-9(8-7)5-6-1-2-6/h3-4,6H,1-2,5H2
- InChI Key: ATVMIAJOJCXJFJ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CN(CC2CC2)N=1)=O
Computed Properties
- Exact Mass: 167.069476538Da
- Monoisotopic Mass: 167.069476538Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 63.6Ų
1-(cyclopropylmethyl)-3-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-231546-0.05g |
1-(cyclopropylmethyl)-3-nitro-1H-pyrazole |
1003013-15-7 | 95% | 0.05g |
$88.0 | 2024-06-20 | |
| Enamine | EN300-231546-0.1g |
1-(cyclopropylmethyl)-3-nitro-1H-pyrazole |
1003013-15-7 | 95% | 0.1g |
$132.0 | 2024-06-20 | |
| Enamine | EN300-231546-0.25g |
1-(cyclopropylmethyl)-3-nitro-1H-pyrazole |
1003013-15-7 | 95% | 0.25g |
$188.0 | 2024-06-20 | |
| Enamine | EN300-231546-0.5g |
1-(cyclopropylmethyl)-3-nitro-1H-pyrazole |
1003013-15-7 | 95% | 0.5g |
$353.0 | 2024-06-20 | |
| Enamine | EN300-231546-1.0g |
1-(cyclopropylmethyl)-3-nitro-1H-pyrazole |
1003013-15-7 | 95% | 1.0g |
$470.0 | 2024-06-20 | |
| Enamine | EN300-231546-2.5g |
1-(cyclopropylmethyl)-3-nitro-1H-pyrazole |
1003013-15-7 | 95% | 2.5g |
$923.0 | 2024-06-20 | |
| Enamine | EN300-231546-5.0g |
1-(cyclopropylmethyl)-3-nitro-1H-pyrazole |
1003013-15-7 | 95% | 5.0g |
$1364.0 | 2024-06-20 | |
| Enamine | EN300-231546-10.0g |
1-(cyclopropylmethyl)-3-nitro-1H-pyrazole |
1003013-15-7 | 95% | 10.0g |
$2024.0 | 2024-06-20 |
1-(cyclopropylmethyl)-3-nitro-1H-pyrazole Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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